Cas no 2248333-75-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)sulfamoyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)sulfamoyl]benzoate
• CAS No: 2248333-75-5
• MF: C₂₂H₂₂N₂O₆S
• MW: 442.484884738922
• CID: 5928687
• PubChem ID: 165731973
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)sulfamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2248333-75-5
• EN300-6524609
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)sulfamoyl]benzoate

• Inchi： 1S/C22H22N2O6S/c1-23(16-9-3-2-4-10-16)31(28,29)17-11-7-8-15(14-17)22(27)30-24-20(25)18-12-5-6-13-19(18)21(24)26/h5-8,11-14,16H,2-4,9-10H2,1H3
• InChI Key： OOFQQODZSSCDMN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(N(C)C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 442.11985760g/mol
• Monoisotopic Mass: 442.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)sulfamoyl]benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)sulfamoyl]benzoate (CAS No. 2248333-75-5) in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)sulfamoyl]benzoate, identified by its CAS number 2248333-75-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The presence of a 1,3-dioxo moiety and a cyclohexyl(methyl)sulfamoyl substituent on a benzoate backbone introduces unique biochemical properties that make it a compelling candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The isoindol core of this compound is particularly noteworthy, as it has been shown to exhibit promising interactions with biological targets. Specifically, the 1,3-dioxo group contributes to the molecule's stability and reactivity, while the sulfamoyl moiety enhances its solubility and binding affinity. These features collectively contribute to the compound's potential as a scaffold for developing novel therapeutic agents.

In the context of current research, the synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)sulfamoyl]benzoate have opened new avenues for exploring its pharmacological properties. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity and cellular signaling pathways relevant to various diseases. The cyclohexyl(methyl)sulfamoyl group plays a crucial role in these interactions by facilitating hydrogen bonding and electrostatic interactions with target proteins. This has led to investigations into its potential as an inhibitor or activator of enzymes involved in metabolic disorders and inflammatory conditions.

The structural complexity of this compound also makes it an attractive candidate for computational modeling and virtual screening. Advanced computational techniques have been employed to predict the binding modes of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)sulfamoyl]benzoate with biological targets such as kinases and transcription factors. These studies have provided valuable insights into how modifications to the molecule can enhance its potency and selectivity. For example, computational simulations have suggested that introducing additional functional groups at specific positions could improve the compound's ability to interact with disease-causing proteins.

Experimental validation of these computational findings has been crucial in advancing the development of this compound. Researchers have employed a variety of synthetic methodologies to produce analogs of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)sulfamoyl]benzoate, each designed to optimize specific pharmacological properties. These efforts have resulted in a library of compounds with varying degrees of biological activity. Preliminary in vitro assays have shown that certain derivatives exhibit significant inhibitory effects on target enzymes, suggesting their potential as lead compounds for further development.

The versatility of this compound is further underscored by its ability to be incorporated into different drug delivery systems. Researchers have explored formulations that enhance its bioavailability and targeted delivery to specific tissues or organs. For instance, nanotechnology-based delivery systems have been investigated to improve the compound's penetration across biological barriers such as the blood-brain barrier or tumor cell membranes. These advancements hold promise for treating diseases that are currently difficult to address with conventional therapeutics.

Future directions in the study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)sulfamoyl]benzoate include exploring its mechanisms of action at a molecular level. Understanding how this compound interacts with biological targets can provide critical insights into its therapeutic potential and help guide the design of next-generation drugs. Additionally, preclinical studies are necessary to assess its safety and efficacy in animal models before moving to human trials. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in realizing the full potential of this promising compound.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)sulfamoyl]benzoate (CAS No. 2248333-75-5) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents. Ongoing research efforts are focused on optimizing its pharmacological properties through synthetic modifications and computational modeling. With further investigation,this compound holds great promise for addressing unmet medical needs in various therapeutic areas.